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Compound of Interest

Compound Name:
Phosphonium, tributylethyl-,

bromide

CAS No.: 7392-50-9

Cat. No.: B1591787 Get Quote

Executive Summary
Tributylethylphosphonium bromide (TEBPB) is a quaternary phosphonium salt characterized by

its high thermal stability and efficacy as a phase transfer catalyst (PTC). Unlike its ammonium

counterparts, TEBPB exhibits superior stability at elevated temperatures (

C), making it a critical reagent for nucleophilic substitutions in harsh reaction environments.
This guide provides an exhaustive technical analysis of TEBPB, covering its physicochemical
properties, validated synthesis protocols, and application mechanisms in biphasic catalysis.

Physicochemical Profile
Understanding the fundamental physical constants of TEBPB is essential for stoichiometric

calculations and process scaling.

Molecular Identity[1]
IUPAC Name: Tributyl(ethyl)phosphonium bromide

CAS Number: 7392-50-9

Chemical Formula:
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Molecular Structure: A central phosphorus atom tetrahedrally coordinated to three butyl

groups and one ethyl group, balanced by a bromide counterion.

Quantitative Data Table
Property Value Unit Method/Notes

Molecular Weight 311.28 g/mol

Calculated from

atomic weights (

)

Exact Mass 310.14 Da Monoisotopic mass

Physical State Crystalline Solid -
White to off-white;

highly hygroscopic

Solubility High -

Water, Lower Alcohols

(MeOH, EtOH),

Acetonitrile

Solubility Low/Insoluble -

Non-polar solvents

(Hexane, Diethyl

Ether)

Thermal Stability High -
Stable up to

C (anion dependent)

Critical Note on Hygroscopicity: Like most quaternary phosphonium salts, TEBPB is

hygroscopic. Accurate weighing requires handling in a desiccated environment or glovebox to

prevent water uptake, which can skew stoichiometric precision by 1–5%.

Synthesis & Manufacturing Protocol
The synthesis of TEBPB proceeds via the quaternization of tributylphosphine (
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) with ethyl bromide (

). This

reaction is highly exothermic and requires careful thermal management to prevent the
degradation of the phosphine precursor.

Reaction Mechanism
The lone pair on the phosphorus atom acts as a nucleophile, attacking the electrophilic carbon

of the ethyl bromide, displacing the bromide ion.

Validated Experimental Protocol
Objective: Synthesis of 50g of Tributylethylphosphonium Bromide.

Reagents:

Tributylphosphine (TBP): 32.5 g (0.16 mol) [Limiting Reagent]

Ethyl Bromide (EtBr): 21.8 g (0.20 mol) [1.25 eq, Excess]

Solvent: Acetonitrile (anhydrous, 100 mL)

Step-by-Step Methodology:

Inert Atmosphere Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a

magnetic stir bar, reflux condenser, and nitrogen inlet. Flush with

for 15 minutes.

Solvation: Charge the flask with 32.5 g of Tributylphosphine and 50 mL of anhydrous

acetonitrile under nitrogen flow.

Addition: Dissolve 21.8 g of Ethyl Bromide in 50 mL of acetonitrile. Add this solution dropwise

to the flask over 30 minutes at room temperature. Caution: Exothermic reaction.

Reflux: Heat the mixture to mild reflux (

C) for 12–16 hours. Monitor reaction progress via

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR (disappearance of TBP peak at -32 ppm).

Workup: Cool the reaction mixture to room temperature.

Purification:

Concentrate the solution under reduced pressure (Rotavap) to remove solvent and excess

ethyl bromide.

Triturate the resulting residue with cold diethyl ether (

mL) to remove unreacted phosphine and organic impurities.

Filter the white solid precipitate under an inert atmosphere.

Drying: Dry the solid in a vacuum oven at

C for 24 hours to remove trace volatiles.

Synthesis Workflow Diagram
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Figure 1: Process flow for the synthesis of TEBPB via nucleophilic substitution.

Applications in R&D
TEBPB is primarily utilized as a Phase Transfer Catalyst (PTC) and a precursor for Ionic

Liquids (ILs).
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Phase Transfer Catalysis (PTC)
In biphasic systems (e.g., aqueous/organic), TEBPB facilitates the migration of anionic

reactants (like

,

, or carboxylates) from the aqueous phase into the organic phase where the reaction occurs.

Mechanism: Starks' Extraction Mechanism.

Advantage: Phosphonium salts are often more thermally stable than ammonium salts (e.g.,

TBAB), allowing for reactions at temperatures

C without catalyst decomposition (Hofmann elimination).

Catalytic Cycle Diagram
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Figure 2: Phase Transfer Catalysis cycle showing the shuttle mechanism of the Phosphonium

cation (Q+).

Analytical Characterization
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To validate the identity of synthesized TEBPB, the following analytical signatures should be

observed.

Nuclear Magnetic Resonance ( NMR)
Solvent:

or

.[1]

Key Signals:

ppm (Multiplet, 9H): Terminal methyls of butyl groups.

ppm (Triplet/Multiplet, 3H): Methyl of the ethyl group (

).

ppm (Multiplet, 12H): Internal methylene protons of butyl chains.

ppm (Multiplet, 8H): Methylene protons adjacent to Phosphorus (

). Note: These are significantly deshielded and split by

.

Mass Spectrometry (ESI-MS)
Positive Mode: Dominant peak at

(corresponding to the cation

).

Note: The bromide anion (

) is typically not observed in positive mode but can be inferred or detected in negative mode
(

).
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Safety & Handling
Hazard Classification: Irritant (Skin/Eye), Hygroscopic.

Storage: Store under inert gas (Argon/Nitrogen) in a cool, dry place.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Disposal: Dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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